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Compound of Interest

Compound Name: BMAP-28

Cat. No.: B15579250 Get Quote

Introduction

BMAP-28 (Bovine Myeloid Antimicrobial Peptide-28) is a cationic antimicrobial peptide

belonging to the cathelicidin family, originally identified in bovine neutrophils.[1][2] It is the C-

terminal 27-residue amidated peptide derived from its precursor.[1][3] BMAP-28 exhibits a

broad spectrum of activity against Gram-positive and Gram-negative bacteria, including

antibiotic-resistant strains like MRSA, as well as fungi and some parasites.[1][4][5] Its

mechanism of action primarily involves the permeabilization of microbial cell membranes.[1] In

addition to its antimicrobial properties, BMAP-28 has been shown to induce cell death in

cancer cells by targeting mitochondria and inducing the opening of the mitochondrial

permeability transition pore.[3][6]

These application notes provide detailed protocols for the synthesis, purification, and

characterization of BMAP-28 for research and drug development purposes.

Data Presentation: Physicochemical and Biological
Properties
The properties of BMAP-28 are summarized below. This data is crucial for its synthesis,

purification, and application in various assays.

Table 1: Physicochemical Properties of BMAP-28
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Property Value Reference

Amino Acid Sequence
GGLRSLGRKILRAWKKYG
PIIVPIIRI-NH₂

[3]

Molecular Formula C₁₄₇H₂₅₂N₄₄O₃₁ [4]

Molecular Weight 3071.9 g/mol (amide)

Source
Bos taurus (Cow), typically

synthetic
[4][7]

Purity (Post-HPLC) ≥95% to >98% [8][9][10]

| Structure | α-helical conformation |[1][11] |

Table 2: Summary of In Vitro Antimicrobial Activity (Minimum Inhibitory Concentration - MIC)
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Target Organism MIC Range (µM) Reference

Gram-Negative Bacteria

Escherichia coli 0.5 - 4 [4][10]

Pseudomonas aeruginosa 1 - 8 [1][4]

Salmonella typhimurium 0.5 - 4 [4]

Pasteurella multocida 1.0 - 1.9 [12][13]

Gram-Positive Bacteria

Staphylococcus aureus

(MSSA)
1 - 8 [1][4][10]

Staphylococcus aureus

(MRSA)
1 - 8 [1][4][10]

Staphylococcus epidermidis 1 [10]

Bacillus megaterium 0.5 - 4 [4]

Fungi

Candida albicans 4 - 8 [4][10]

| Cryptococcus neoformans | 4 - 8 |[4] |

Experimental Workflows and Signaling Pathways
Visual representations of the experimental processes and the peptide's mechanism of action

provide a clear overview for researchers.
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Synthesis & Cleavage
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BMAP-28 Synthesis and Purification Workflow.
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Identity & Purity Structure Biological Function
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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